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Compound of Interest

Compound Name:
(4-Aminophenyl)(4-

methylpiperazin-1-yl)methanone

Cat. No.: B1267946 Get Quote

For immediate reference, treat (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and its

containers as hazardous waste. Professional disposal through a licensed environmental

services company is the required method. Do not attempt to neutralize or dispose of this

chemical in a laboratory setting or pour it down the drain.

This guide provides essential safety and logistical information for the proper disposal of (4-
Aminophenyl)(4-methylpiperazin-1-yl)methanone, tailored for researchers, scientists, and

drug development professionals. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Hazard Profile and Safety Considerations
(4-Aminophenyl)(4-methylpiperazin-1-yl)methanone is classified with several hazards,

necessitating careful handling and disposal. The primary hazards include skin irritation, serious

eye irritation, and potential respiratory irritation.[1] Always consult the specific Safety Data

Sheet (SDS) for the most detailed and up-to-date information.

Personal Protective Equipment (PPE) is mandatory when handling this compound for disposal.

This includes, but is not limited to:

Protective gloves
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Protective clothing

Eye and face protection[1]

Step-by-Step Disposal Protocol
The recommended disposal method for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone
is incineration in a chemical incinerator equipped with an afterburner and scrubber, handled by

a licensed hazardous waste disposal vendor.

1. Waste Identification and Segregation:

Clearly label (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone waste with its full
chemical name and associated hazard symbols.
Segregate this waste from incompatible materials, such as strong oxidizing agents.

2. Container Selection and Management:

Use a compatible, leak-proof, and clearly labeled hazardous waste container. Polyethylene
or polypropylene containers are suitable.
Keep the container tightly closed when not in use.

3. Waste Accumulation and Storage:

Store the sealed waste container in a designated and well-ventilated satellite accumulation
area.
This area should be away from general laboratory traffic and incompatible materials.

4. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to schedule a pickup.
Provide them with the accurate chemical name and quantity of the waste.
Follow all institutional and regulatory procedures for waste manifest and handover.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (4-
Aminophenyl)(4-methylpiperazin-1-yl)methanone.
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Caption: Disposal workflow for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone.
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Summary of Hazard Information
For quick reference, the following table summarizes the key hazard classifications for (4-
Aminophenyl)(4-methylpiperazin-1-yl)methanone based on available safety data sheets.

Hazard Classification Category GHS Hazard Statement

Skin Irritation 2 H315: Causes skin irritation[1]

Eye Irritation 2
H319: Causes serious eye

irritation[1]

Specific target organ toxicity –

single exposure
3

H335: May cause respiratory

irritation[1]

Disclaimer: This information is intended as a guide and does not replace the need to consult

the specific Safety Data Sheet for (4-Aminophenyl)(4-methylpiperazin-1-yl)methanone and

to comply with all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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